Cas no 84483-20-5 (Benzenamine, 6-bromo-2,3-dimethyl-)

• Product Name: Benzenamine, 6-bromo-2,3-dimethyl-
• CAS No: 84483-20-5
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 667122
• PubChem ID: 13218923
• Update Time: 2025-04-19

Benzenamine, 6-bromo-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 6-bromo-2,3-dimethyl-
• 6-bromo-2,3-dimethylaniline
• SCHEMBL11128206
• DTXSID50529211
• 84483-20-5

• Inchi： 1S/C8H10BrN/c1-5-3-4-7(9)8(10)6(5)2/h3-4H,10H2,1-2H3
• InChI Key： GOWQQEQKBQUGEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C)C=1N

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų